2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile
Overview
Description
2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile is a complex organic compound with a unique structure that includes an amino group, a phenylcarbonyl group, a propylsulfanyl group, and two dicarbonitrile groups attached to a pyridine ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving appropriate precursors such as aldehydes and amines.
Introduction of the Phenylcarbonyl Group: The phenylcarbonyl group can be introduced via Friedel-Crafts acylation using benzoyl chloride and a Lewis acid catalyst.
Addition of the Propylsulfanyl Group: The propylsulfanyl group can be added through a nucleophilic substitution reaction using propylthiol and a suitable leaving group.
Incorporation of the Dicarbonitrile Groups: The dicarbonitrile groups can be introduced through a reaction with malononitrile under basic conditions.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the carbonyl group to an alcohol.
Substitution: The amino and sulfanyl groups can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Nucleophiles such as alkyl halides or amines can be used under basic or acidic conditions.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development due to its unique structural features.
Industry: Utilized in the development of new materials and catalysts.
Mechanism of Action
The mechanism of action of 2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile involves its interaction with specific molecular targets and pathways. For example, its potential antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit key enzymes. In cancer research, it may act by interfering with cell division or inducing apoptosis in cancer cells.
Comparison with Similar Compounds
Similar Compounds
2-Amino-4-(phenylcarbonyl)-6-(methylsulfanyl)pyridine-3,5-dicarbonitrile: Similar structure but with a methylsulfanyl group instead of a propylsulfanyl group.
2-Amino-4-(phenylcarbonyl)-6-(ethylsulfanyl)pyridine-3,5-dicarbonitrile: Similar structure but with an ethylsulfanyl group instead of a propylsulfanyl group.
Uniqueness
2-Amino-4-(phenylcarbonyl)-6-(propylsulfanyl)pyridine-3,5-dicarbonitrile is unique due to the presence of the propylsulfanyl group, which may impart different chemical and biological properties compared to its methyl and ethyl analogs. This uniqueness can be leveraged in various applications, making it a valuable compound for further research and development.
properties
Molecular Formula |
C17H14N4OS |
|---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
2-amino-4-benzoyl-6-propylsulfanylpyridine-3,5-dicarbonitrile |
InChI |
InChI=1S/C17H14N4OS/c1-2-8-23-17-13(10-19)14(12(9-18)16(20)21-17)15(22)11-6-4-3-5-7-11/h3-7H,2,8H2,1H3,(H2,20,21) |
InChI Key |
COENQNNEPZUFHJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCSC1=C(C(=C(C(=N1)N)C#N)C(=O)C2=CC=CC=C2)C#N |
Origin of Product |
United States |
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